Tin, isotope of mass 117
Description
Tin, isotope of mass 117, is a stable isotope of tin with an atomic number of 50. It is a metallic element that has a silvery-white appearance and is commonly used in various industrial applications. Tin has been known to humans for thousands of years and was used by ancient civilizations for making bronze, pewter, and other alloys.
Scientific Research Applications
Nuclear Structure Analysis
Tin has the largest number of stable isotopes, and research into its nuclear structure is significant. The spatial arrangement of protons in tin isotopes, including Sn-117, influences nuclear electromagnetism. High-precision measurements of electromagnetic moments and isomeric differences in charge radii provide insights into nuclear structures and require more accurate modeling for interpretation (Yordanov et al., 2020).
Isotopic Fractionation
Studying isotopic fractionation in tin, including Sn-117, through liquid-liquid extraction techniques offers insights into the nuclear field shift effect. This research helps understand isotopic variations, which is significant in geochemistry and nuclear physics (Moynier et al., 2009).
Nuclear Magnetic Resonance (NMR)
Tin isotopes, including Sn-117, are used in NMR spectroscopy. Their properties make them valuable for studying the structure and bonding in tin compounds, providing essential data for chemical and material sciences (Wrackmeyer, 1985).
Low-Temperature Thermometry
Sn-117 has been investigated for its potential in low-temperature NMR thermometry. Its nuclear spin-lattice relaxation times provide valuable data for understanding superconducting and other low-temperature phenomena (Ahola et al., 1980).
Geochemical Tracers
Sn-117 is considered a valuable geochemical tracer in understanding geological processes like magmatic differentiation and ore formation. Its isotopic composition helps trace the source and pathways of mineralizing fluids in geological formations (Zhou et al., 2022).
Nuclear Medicine
Sn-117m, a metastable state of Sn-117, has been studied for its application in nuclear medicine, particularly in bone scintigraphy and radionuclide therapy (Li Shou-jian, 2007).
Nuclear Reactions
The (p, t) reactions on odd tin isotopes, including Sn-117, help in understanding nuclear reactions and structure. These studies contribute to nuclear physics and have implications in nuclear engineering (Fleming et al., 1971).
Thermal Properties
Research into the thermal properties of odd tin isotopes, such as Sn-117, using theoretical models and experimental data, aids in understanding nuclear thermodynamics and statistical mechanics (Kadi & Benhamouda, 2016).
properties
CAS RN |
13981-59-4 |
|---|---|
Product Name |
Tin, isotope of mass 117 |
Molecular Formula |
Sn |
Molecular Weight |
116.902954 g/mol |
IUPAC Name |
tin-117 |
InChI |
InChI=1S/Sn/i1-2 |
InChI Key |
ATJFFYVFTNAWJD-YPZZEJLDSA-N |
Isomeric SMILES |
[117Sn] |
SMILES |
[Sn] |
Canonical SMILES |
[Sn] |
synonyms |
117Sn isotope Sn-117 isotope Tin-117 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
